Cas no 1706439-05-5 (1-(2-methylpropyl)pyrrolidine-2-carbaldehyde)

• Product Name: 1-(2-methylpropyl)pyrrolidine-2-carbaldehyde
• CAS No: 1706439-05-5
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5291550
• Update Time: 2026-03-10

1-(2-methylpropyl)pyrrolidine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Isobutyl-pyrrolidine-2-carbaldehyde
• 1-(2-methylpropyl)pyrrolidine-2-carbaldehyde

• Inchi： 1S/C9H17NO/c1-8(2)6-10-5-3-4-9(10)7-11/h7-9H,3-6H2,1-2H3
• InChI Key： XDMKDTXPZPYCOH-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)CCCC1C=O

Additional information on 1-(2-methylpropyl)pyrrolidine-2-carbaldehyde

Comprehensive Overview of 1-(2-methylpropyl)pyrrolidine-2-carbaldehyde (CAS No. 1706439-05-5): Properties, Applications, and Industry Insights

1-(2-methylpropyl)pyrrolidine-2-carbaldehyde (CAS No. 1706439-05-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This pyrrolidine derivative combines an aldehyde functional group with a branched alkyl chain, making it a versatile intermediate for synthesizing bioactive molecules. As the demand for heterocyclic building blocks surges in drug discovery, compounds like this are increasingly searched in databases like SciFinder and Reaxys.

The molecular structure of 1-(2-methylpropyl)pyrrolidine-2-carbaldehyde features a pyrrolidine ring substituted at the 1-position with a 2-methylpropyl group and at the 2-position with a formyl group. This configuration enables diverse reactivity patterns, particularly in reductive amination and multicomponent reactions – topics frequently queried in organic chemistry forums. Recent patent analyses reveal its utility in developing enzyme inhibitors, aligning with trending searches for "small molecule modulators" and "targeted therapeutics."

In synthetic applications, this compound serves as a precursor for chiral auxiliaries and ligand design, addressing the pharmaceutical industry's need for stereoselective synthesis methods. Laboratory studies highlight its stability under inert atmospheres, though storage recommendations (-20°C under argon) are commonly searched by researchers handling sensitive aldehydes. Analytical data (e.g., HPLC purity >95%, characteristic NMR peaks at δ 9.5 ppm for the aldehyde proton) make it identifiable in quality control protocols.

Environmental and safety profiles of 1706439-05-5 comply with standard laboratory handling practices, with SDS documentation emphasizing proper ventilation – a concern frequently raised in workplace safety queries. While not classified as hazardous under GHS criteria, its biodegradability and ecotoxicological impact remain active research areas, reflecting growing interest in "green chemistry metrics" among synthetic chemists.

The commercial availability of 1-(2-methylpropyl)pyrrolidine-2-carbaldehyde through specialty chemical suppliers has expanded, with procurement searches often including modifiers like "bulk quantities" or "custom synthesis." Price benchmarking indicates its positioning as a premium research chemical, with purity grades (98%, 99%) affecting cost structures. Emerging applications in material science, particularly for conductive polymers, have further driven market interest.

From an intellectual property perspective, this compound appears in patents related to neurological agents and metabolic regulators – therapeutic areas dominating recent PubMed searches. Its logP value (predicted ~1.8) and hydrogen bond acceptor count (2) make it relevant to discussions about Lipinski's rule of five, a frequently searched topic among medicinal chemistry professionals.

Advanced research explores the compound's potential in asymmetric catalysis, where its stereocenter at the pyrrolidine 2-position enables enantioselective transformations. This connects to trending searches for "C-H activation" and "atom economy" in synthetic methodology. Characterization techniques like FT-IR spectroscopy (notable carbonyl stretch at ~1720 cm⁻¹) and mass spectrometry (expected M+ peak at 155) provide verification protocols often requested in analytical chemistry communities.

Regulatory status reviews confirm that CAS 1706439-05-5 isn't subject to international restrictions, though proper export documentation remains crucial – a detail frequently queried by global procurement specialists. Stability studies suggest compatibility with common anhydrous reaction conditions, making it suitable for organometallic chemistry applications that dominate recent literature searches.

Future research directions may explore its structure-activity relationships in drug design or modifications to enhance water solubility – both being hot topics in ADME optimization searches. The compound's balanced lipophilicity profile positions it as a valuable scaffold for fragment-based drug discovery, an area experiencing exponential growth in pharmaceutical R&D investments.